![molecular formula C16H19BrN4O3 B2807763 (4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone CAS No. 1448029-42-2](/img/structure/B2807763.png)
(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
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Description
(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H19BrN4O3 and its molecular weight is 395.257. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidines are crucial building blocks in drug design due to their prevalence in pharmaceuticals. This compound’s piperidine moiety offers opportunities for creating novel drugs. Researchers have explored its potential as a scaffold for various pharmacologically active compounds. Some specific applications include:
- Dual Kinase Inhibitors : A series of 2-amino-4-(1-piperidine) pyridine derivatives have been designed as dual inhibitors for clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These compounds hold promise for cancer therapy.
Organic Synthesis
The piperidine cycle is a common structural motif in heterocyclic compounds. Efficient methods for synthesizing substituted piperidines are essential. Researchers have explored various strategies, including:
- Hydrogenation and Cyclization : Developing cost-effective methods for the synthesis of substituted piperidines is an ongoing challenge. Recent reviews cover specific methods of piperidine synthesis, functionalization, and their pharmacological applications .
Biological Evaluation
Understanding the biological activity of piperidine-containing compounds is crucial. Researchers have evaluated the pharmacological potential of synthetic and natural piperidines. Some areas of interest include:
Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. DOI: 10.3390/ijms24032937
properties
IUPAC Name |
[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN4O3/c1-20-10-12(14(19-20)23-2)16(22)21-8-5-11(6-9-21)24-15-13(17)4-3-7-18-15/h3-4,7,10-11H,5-6,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKULFMQVWKHBHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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